7-[(2-bromophenyl)(2-pyridinylamino)methyl]-8-quinolinol

• IUPAC Name: 7-[(2-bromophenyl)-(pyridin-2-ylamino)methyl]quinolin-8-ol
• InChI: InChI=1S/C21H16BrN3O/c22-17-8-2-1-7-15(17)20(25-18-9-3-4-12-23-18)16-11-10-14-6-5-13-24-19(14)21(16)26/h1-13,20,26H,(H,23,25)
• InChI Key: YZHVIFXNIMXFGO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(C2=C(C3=C(C=CC=N3)C=C2)O)NC4=CC=CC=N4)Br
• Molecular Formula: C21H16BrN3O
• Molecular Weight: 406.3 g/mol

Description

7-[(2-bromophenyl)(2-pyridinylamino)methyl]-8-quinolinol, also known as BPIQ, is a chemical compound that has been extensively studied for its potential applications in scientific research. BPIQ belongs to the family of quinoline-based compounds, which have been found to exhibit a wide range of biological activities, including antitumor, antimicrobial, and antiviral properties. In

Scientific Research Applications

7-[(2-bromophenyl)(2-pyridinylamino)methyl]-8-quinolinol has been extensively studied for its potential applications in scientific research. It has been found to exhibit a wide range of biological activities, including antitumor, antimicrobial, and antiviral properties. This compound has been shown to inhibit the growth of various cancer cell lines, including breast cancer, lung cancer, and colon cancer. It has also been found to exhibit antibacterial activity against various strains of bacteria, including Staphylococcus aureus and Escherichia coli. In addition, this compound has been shown to possess antiviral activity against the influenza virus.

Mechanism of Action

The mechanism of action of 7-[(2-bromophenyl)(2-pyridinylamino)methyl]-8-quinolinol is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways that are involved in cell proliferation and survival. This compound has been shown to inhibit the activity of DNA topoisomerase II, an enzyme that is essential for DNA replication and cell division. It has also been found to inhibit the PI3K/Akt signaling pathway, which is involved in cell survival and proliferation.
Biochemical and Physiological Effects:
This compound has been found to exhibit a wide range of biochemical and physiological effects. It has been shown to induce apoptosis, or programmed cell death, in cancer cells. It has also been found to inhibit the migration and invasion of cancer cells, which are essential for the metastasis of cancer. In addition, this compound has been shown to induce autophagy, a process in which cells recycle their own components to maintain cellular homeostasis.

Advantages and Limitations for Lab Experiments

7-[(2-bromophenyl)(2-pyridinylamino)methyl]-8-quinolinol has several advantages for lab experiments. It is relatively easy to synthesize and purify, making it suitable for further scientific research. It has also been extensively studied for its potential applications in scientific research, making it a well-established compound. However, there are also limitations to using this compound in lab experiments. Its mechanism of action is not fully understood, which makes it difficult to interpret the results of experiments. In addition, this compound has been found to exhibit cytotoxicity at high concentrations, which may limit its use in certain experiments.

Future Directions

There are several future directions for research on 7-[(2-bromophenyl)(2-pyridinylamino)methyl]-8-quinolinol. One area of research is to further elucidate its mechanism of action, which may help to identify new targets for cancer therapy. Another area of research is to investigate the potential of this compound as a therapeutic agent for other diseases, such as bacterial and viral infections. In addition, future research may focus on optimizing the synthesis and purification of this compound to improve its suitability for scientific research.